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Compound of Interest

Compound Name: Albuterol-4-sulfate, (S)-

Cat. No.: B15190524 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the discovery, isolation, and

characterization of albuterol metabolites. It is designed to furnish researchers, scientists, and

drug development professionals with detailed methodologies, quantitative data, and a thorough

understanding of the metabolic pathways of this widely used bronchodilator.

Introduction to Albuterol Metabolism
Albuterol, also known as salbutamol, is a selective beta-2 adrenergic receptor agonist used in

the treatment of asthma and chronic obstructive pulmonary disease (COPD). It is administered

as a racemic mixture of (R)- and (S)-enantiomers, with the (R)-enantiomer being the

pharmacologically active component[1]. The metabolism of albuterol is a critical aspect of its

pharmacokinetics and has been the subject of extensive research to understand its efficacy

and safety profile. The primary routes of biotransformation include sulfation, glucuronidation,

and oxidation[2][3]. The major metabolite identified in humans is albuterol 4'-O-sulfate, which is

pharmacologically inactive[2]. Recent studies have expanded this understanding, identifying a

total of twelve metabolites in human biological samples, shedding new light on the complexity

of its metabolic fate[3][4].

Albuterol Metabolic Pathways
Albuterol undergoes extensive metabolism primarily in the liver, although some metabolic

activity has been observed in other tissues[2]. The metabolic pathways for (R)-albuterol include
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isomerization, oxidation, reduction, glucuronidation, and sulfation[3][4].

Key Metabolic Transformations
Sulfation: This is the most prominent metabolic pathway for albuterol. The sulfotransferase

enzyme SULT1A3 is primarily responsible for the formation of albuterol 4'-O-sulfate[5]. This

process is stereoselective, with the (R)-enantiomer being a preferred substrate[6].

Glucuronidation: Albuterol can also be conjugated with glucuronic acid. The specific UDP-

glucuronosyltransferase (UGT) isoforms involved in albuterol glucuronidation are not yet fully

elucidated but are a subject of ongoing research[1][2].

Oxidation and Reduction: Oxidative and reductive transformations contribute to the diversity

of albuterol metabolites. The specific cytochrome P450 (CYP) isozymes and aldo-keto

reductases responsible for these reactions are still under investigation[7][8]. One study has

identified twelve metabolites of (R)-salbutamol, suggesting a complex interplay of metabolic

enzymes[3][4].

Visualization of Albuterol Metabolic Pathways
The following diagram illustrates the known metabolic pathways of albuterol based on current

scientific literature.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact
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Phone: (601) 213-4426
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